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Compound of Interest

Compound Name: LY320135

Cat. No.: B1675668 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling LY320135 must adhere to strict disposal protocols to ensure laboratory safety and

environmental compliance. This guide provides essential, step-by-step procedures for the

proper disposal of this potent and selective CB1 receptor antagonist. Due to its classification as

an acutely toxic substance, all waste materials contaminated with LY320135 must be treated

as hazardous waste.

Hazard and Safety Overview
LY320135 is classified as acutely toxic if swallowed (Acute Toxicity 3, Oral) and is associated

with the GHS06 pictogram (skull and crossbones). The precautionary statement P501

mandates the disposal of its contents and container in accordance with all applicable local,

regional, national, and international regulations. Improper disposal, such as drain disposal, is

strictly prohibited.
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Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of LY320135 in various forms,

including pure compound, solutions, and contaminated labware.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired LY320135 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated personal protective equipment (PPE), such as gloves and disposable lab

coats, along with any contaminated consumables like weigh boats and wipes, must be

placed in a designated, sealed hazardous waste container.

Liquid Waste:

Solutions containing LY320135 must be collected in a sealed, properly labeled liquid

waste container.

The container must be compatible with the solvent used (e.g., glass for most organic

solvents).

Segregate this waste stream from other chemical wastes unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.

Contaminated Glassware:

In a chemical fume hood, perform an initial rinse of the contaminated glassware with a

suitable organic solvent (e.g., ethanol or acetone).

Collect this first rinsate as hazardous liquid waste in the designated container.

Subsequent rinses of the glassware should also be collected as hazardous waste. For

containers that held acutely toxic waste, triple rinsing is required, with all rinsate being

collected as hazardous waste.
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2. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "LY320135," and any other components in the waste stream (e.g., solvent

name). The label should also indicate the associated hazards (e.g., "Toxic").

Storage: Store sealed waste containers in a designated and secure Satellite Accumulation

Area (SAA). This area should be a cool, dry, and well-ventilated space, away from

incompatible chemicals and ignition sources.

Secondary Containment: All liquid waste containers must be placed within a larger,

chemically resistant secondary containment bin to mitigate spills.

3. Final Disposal:

Contact EHS: Do not attempt to dispose of LY320135 waste through standard laboratory

trash or drains. Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and local regulations.

Professional Disposal: The final disposal of LY320135 must be carried out by a licensed and

certified hazardous waste disposal company arranged by your EHS department.

Experimental Protocol for Glassware
Decontamination
This protocol details the triple-rinse procedure for glassware that has been in contact with

LY320135.

Initial Rinse:

Under a certified chemical fume hood, add a small volume of a suitable organic solvent

(e.g., acetone or ethanol) to the contaminated glassware.

Swirl the solvent to ensure it comes into contact with all interior surfaces.
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Decant the solvent into a designated "Hazardous Liquid Waste: LY320135" container.

Second and Third Rinses:

Repeat the rinsing process two more times, collecting the rinsate in the same hazardous

waste container.

Final Cleaning:

After the triple rinse, the glassware can be washed using standard laboratory procedures.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of LY320135.

Waste Segregation Waste Collection & Handling

Generation of
LY320135 Waste

Solid Waste
(Unused compound, contaminated PPE)

Liquid Waste
(Solutions containing LY320135)

Contaminated Glassware

Seal in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

(with Secondary Containment)

Triple Rinse with
Organic Solvent

Store in Designated
Satellite Accumulation Area

Collect Rinsate as
Hazardous Liquid Waste

Contact EHS for
Waste Pickup

Final Disposal by
Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for LY320135 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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